![molecular formula C19H22N2O4S B4387782 N-allyl-2-{4-[(benzylamino)sulfonyl]-2-methylphenoxy}acetamide](/img/structure/B4387782.png)
N-allyl-2-{4-[(benzylamino)sulfonyl]-2-methylphenoxy}acetamide
Overview
Description
N-allyl-2-{4-[(benzylamino)sulfonyl]-2-methylphenoxy}acetamide is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. This compound is also known as BZMLA, and it is a synthetic derivative of the natural product lignan. BZMLA has been shown to have various biological activities that make it a promising candidate for research in the fields of medicine, pharmacology, and biochemistry.
Mechanism of Action
BZMLA exerts its anti-inflammatory effects through the inhibition of the NF-κB signaling pathway. This pathway plays a crucial role in the regulation of the inflammatory response. BZMLA inhibits the activation of NF-κB by blocking the phosphorylation of IκBα, which is a key regulator of the pathway.
Biochemical and Physiological Effects:
BZMLA has been shown to have various biochemical and physiological effects. In addition to its anti-inflammatory properties, BZMLA has been shown to have antioxidant and anti-tumor activities. It has also been shown to have a protective effect on the liver and kidneys.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BZMLA in lab experiments is its potential as a new anti-inflammatory drug. However, there are also limitations to using BZMLA in research. One limitation is the lack of information available on its toxicity and pharmacokinetics. Further studies are needed to determine the safety and efficacy of BZMLA.
Future Directions
There are several future directions for the research on BZMLA. One area of interest is its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is its potential use in the treatment of cancer. BZMLA has been shown to have anti-tumor activity in vitro, and further studies are needed to determine its efficacy in vivo. Additionally, further studies are needed to determine the optimal dosage and administration of BZMLA for its potential use as a new drug.
Scientific Research Applications
BZMLA has been studied for its potential use in various research applications. One of the main areas of interest is its anti-inflammatory properties. BZMLA has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. This makes BZMLA a potential candidate for the development of new anti-inflammatory drugs.
properties
IUPAC Name |
2-[4-(benzylsulfamoyl)-2-methylphenoxy]-N-prop-2-enylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4S/c1-3-11-20-19(22)14-25-18-10-9-17(12-15(18)2)26(23,24)21-13-16-7-5-4-6-8-16/h3-10,12,21H,1,11,13-14H2,2H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGDVJQWAGAVDIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NCC2=CC=CC=C2)OCC(=O)NCC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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